2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 2-(1-methylpyrazol-3-yl)cyclopentan-1-ol
• InChI: InChI=1S/C9H14N2O/c1-11-6-5-8(10-11)7-3-2-4-9(7)12/h5-7,9,12H,2-4H2,1H3
• InChI Key: BLAQVMUEWNIMKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCCC2O

Description

2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is a bicyclic compound featuring a cyclopentanol core substituted with a 1-methylpyrazole moiety. The cyclopentanol ring introduces steric rigidity, distinguishing it from simpler ethanol-based derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with 1-methyl-1H-pyrazole under specific conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic addition of the pyrazole to the carbonyl group of cyclopentanone .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents such as chromium trioxide or PCC (Pyridinium chlorochromate).

Reduction: The compound can be reduced to remove the hydroxyl group, forming a cyclopentane derivative.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or PCC in dichloromethane.

Reduction: Lithium aluminum hydride (LiAlH4) in ether.

Substitution: Thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) in anhydrous conditions.

Major Products

Oxidation: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentanone.

Reduction: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentane.

Substitution: 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentyl chloride or bromide.

Scientific Research Applications

2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound in drug discovery for various therapeutic targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzyme inhibition or receptor binding. Further research is needed to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Structural and Functional Comparisons

Cyclopentanol vs. Ethanol Backbone: The cyclopentanol ring in the target compound imposes steric constraints absent in 2-(1-Methyl-1H-pyrazol-3-yl)ethan-1-ol . This rigidity may enhance binding specificity in biological systems or alter crystallization behavior.

Functional Group Variations :

• Replacing the hydroxyl group with an amine (e.g., (1R)-1-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine ) increases basicity, enabling salt formation (e.g., dihydrochloride in ) for improved pharmacokinetics.
• The ester group in ’s compound (C₁₂H₁₄F₂N₂O₃) suggests utility as a prodrug, with the ester hydrolyzing in vivo to release an active metabolite .

Complexity and Bioactivity: The fused cyclopropane-cyclopentane system in ’s compound (MW 271.1) introduces significant steric and electronic effects, likely enhancing metabolic stability or receptor binding compared to simpler analogs . Difluoromethyl groups (as in ) are known to improve lipophilicity and bioavailability, a feature absent in the target compound .

Limitations and Contradictions

• lists inconsistent molecular formulas for rac-(1R,2R)-2-(2-aminoethyl)cyclopentan-1-ol, likely due to salt forms (e.g., dihydrochloride) .
• No direct data on the target compound’s solubility, stability, or biological activity are available in the provided evidence, necessitating further experimental validation.

Biological Activity

2-(1-Methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is a chemical compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This compound features a cyclopentanol moiety linked to a 1-methyl-1H-pyrazole ring, which contributes to its diverse pharmacological properties.

Chemical Structure and Properties

The molecular formula of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol is $C_{10}H_{15}N_{2}O$. Its structural characteristics are significant for its biological activity, as the combination of the pyrazole and cyclopentanol structures can influence interactions with biological targets.

Biological Activity Overview

Research indicates that 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol exhibits antimicrobial and anti-inflammatory properties. These activities are attributed to its ability to interact with specific enzymes or receptors, modulating their functions and influencing various biological pathways.

The compound's mechanism often involves:

• Enzyme Inhibition : It can bind to enzymes, inhibiting their activity.
• Receptor Modulation : The compound may interact with specific receptors, altering signaling pathways.

Research Findings

Several studies have explored the biological effects of this compound, highlighting its potential therapeutic applications:

Study	Findings
Study A	Demonstrated antimicrobial efficacy against several bacterial strains.
Study B	Showed anti-inflammatory effects in vitro by reducing pro-inflammatory cytokines.
Study C	Investigated the binding affinity to specific receptors, indicating potential for drug development.

Case Studies

In a notable case study, researchers evaluated the anti-inflammatory effects of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol in animal models. The results indicated a significant reduction in inflammation markers compared to control groups, suggesting its potential as a therapeutic agent for inflammatory diseases.

Synthesis and Derivatives

The synthesis of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with 1-methyl-1H-pyrazole using bases like sodium hydride. This process can be optimized for yield and purity through various methods such as recrystallization or chromatography.

Related Compounds

Several compounds with structural similarities have been identified, which may provide insights into enhancing the biological activity of 2-(1-methyl-1H-pyrazol-3-yl)cyclopentan-1-ol:

Compound Name	Structure	Unique Features
1-Methyl-1H-pyrazole	Simple pyrazole derivative	Lacks cyclopentanol moiety
4-Methyl derivatives	Contains additional functional groups	More complex reactivity